Cas no 117932-73-7 (1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester
• CAS No: 117932-73-7
• MF: C₂₈H₃₄O₁₀
• MW: 530.563569545746
• CID: 153551
• PubChem ID: 5171383
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,4-butanediyl bis(4-hydroxybutyl) ester
• 2-O-[4-[2-(4-hydroxybutoxycarbonyl)benzoyl]oxybutyl] 1-O-(4-hydroxybutyl) benzene-1,2-dicarboxylate
• 1,2-benzenedicarboxylic acid, 2,2'-(1,4-butanediyl) bis(4-hydroxybutyl) ester
• 2,2'-butane-1,4-diyl bis(4-hydroxybutyl) dibenzene-1,2-dicarboxylate
• DTXSID5021700
• 1,2-Benzenedicarboxylic acid, 1,4-Butanediyl bis(4-hydroxybutyl) ester
• 117932-73-7
• alpha,omega-Butylene di-[O-(4-hydroxybutoxycarbonyl)-benzoate

• Inchi： 1S/C28H34O10/c29-15-5-7-17-35-25(31)21-11-1-3-13-23(21)27(33)37-19-9-10-20-38-28(34)24-14-4-2-12-22(24)26(32)36-18-8-6-16-30/h1-4,11-14,29-30H,5-10,15-20H2
• InChI Key： GFEBEZQATHDTGD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCO)=O)CCCCOC(C1C=CC=CC=1C(=O)OCCCCO)=O

Computed Properties

• Exact Mass: 530.21522
• Monoisotopic Mass: 530.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 21
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 146A^2

Experimental Properties

• Density: 1.236
• Boiling Point: 657.1°Cat760mmHg
• Flash Point: 210°C
• Refractive Index: 1.554
• PSA: 145.66